Cas no 129309-67-7 (2-(3-fluoro-5-iodophenoxy)acetic acid)

• Product Name: 2-(3-fluoro-5-iodophenoxy)acetic acid
• CAS No: 129309-67-7
• Molecular Formula: C₈H₆FIO₃
• Molecular Weight: 296.034318447113
• CID: 5903401
• PubChem ID: 23273797

2-(3-fluoro-5-iodophenoxy)acetic acid Properties

Names and Identifiers

• Acetic acid, 2-(3-fluoro-5-iodophenoxy)-
• 2-(3-fluoro-5-iodophenoxy)acetic acid
• EN300-1628186
• Phenoxyacetic acid, 5-F-3-I
• DTXSID60879310
• 129309-67-7

• InChIKey： ICCDWKCWFNGVJK-UHFFFAOYSA-N
• Inchi： 1S/C8H6FIO3/c9-5-1-6(10)3-7(2-5)13-4-8(11)12/h1-3H,4H2,(H,11,12)
• SMILES： C(O)(=O)COC1=CC(I)=CC(F)=C1

Computed Properties

• Exact Mass: 295.93457g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 295.93457g/mol
• Heavy Atom Count: 13
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Boiling Point: 351.6±27.0 °C(Predicted)
• pka: 3.01±0.10(Predicted)
• Density: 1.962±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives